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Abstract
Glyphosine [N,N-bis(phosphonomethyl)glycine] is a plant growth regulator primarily utilized in

agriculture to enhance sucrose accumulation in sugarcane prior to harvest. This technical guide

provides a comprehensive overview of Glyphosine, including its chemical structure, CAS

registry number, and mechanism of action as a sugarcane ripener. The document details its

effects on plant physiology, particularly the inhibition of acid invertase, and presents available

quantitative data on its impact on crop yield. Furthermore, this guide outlines a proposed

signaling pathway and provides insights into its application, toxicology, and environmental fate,

drawing comparisons with the structurally related herbicide, glyphosate, where relevant.

Chemical Identity and Properties
Glyphosine is an organophosphorus compound with the chemical formula C₄H₁₁NO₈P₂.[1] Its

chemical identity and key properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b166191?utm_src=pdf-interest
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.benchchem.com/product/b166191?utm_src=pdf-body
https://www.ars.usda.gov/research/publications/publication/?seqNo115=235914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
N,N-

bis(phosphonomethyl)glycine
[2]

CAS Number 2439-99-8 [2]

Molecular Formula C₄H₁₁NO₈P₂ [1]

Molecular Weight 263.08 g/mol [1]

2D Structure

Canonical SMILES
C(C(=O)O)N(CP(=O)

(O)O)CP(=O)(O)O
[1]

Physical State Colorless solid [1]

Mechanism of Action as a Plant Growth Regulator
Glyphosine's primary application is as a sugarcane ripener, where it enhances the

accumulation of sucrose in the stalk.[3] The principal mechanism behind this effect is the

inhibition of the enzyme acid invertase.[3]

Acid invertase is responsible for the hydrolysis of sucrose into glucose and fructose. By

inhibiting this enzyme, Glyphosine prevents the breakdown of sucrose, leading to its

accumulation in the sugarcane stalks. This mode of action is distinct from that of the herbicide

glyphosate, which primarily acts by inhibiting the 5-enolpyruvylshikimate-3-phosphate (EPSP)

synthase in the shikimate pathway.[4]

Additionally, some evidence suggests that Glyphosine may stimulate the production of

ethylene, a plant hormone involved in various developmental processes, including ripening.
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Proposed Signaling Pathway for Glyphosine-Induced
Sucrose Accumulation
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Proposed mechanism of Glyphosine in enhancing sucrose accumulation.

Quantitative Effects on Sugarcane
The application of Glyphosine as a sugarcane ripener has been shown to increase sucrose

content and, in some cases, overall sugar yield. The table below summarizes findings from

various studies.
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Parameter
Effect of Glyphosine
Treatment

Reference(s)

Sucrose Content

- In non-infected 'CP 65-357'

sugarcane, a significant

increase of 12% in sucrose

was observed. - In another

study, treated sugarcane

showed a 7% higher pol %

cane (a measure of sucrose

content).

[3]

Juice Purity

- A 3% increase in juice purity

was seen in non-infected 'CP

65-357' sugarcane. - A

separate study reported a 4%

increase in juice purity.

[3]

Sugar per Ton of Cane

- A 14% increase in sugar per

ton of cane was observed in

non-infected 'CP 65-357'

sugarcane.

[3]

Overall Sugar Yield

- For the cultivar 'HoCP 96-

540', an application of

glyphosate (a related

compound often used as a

standard for comparison) led to

a 16% increase in sugar yield

per hectare. The effects of

glyphosine on overall yield can

be variable and may be

influenced by factors such as

the health of the crop. For

instance, in sugarcane infected

with Ratoon Stunt Disease, a

decrease in sugar per hectare

was observed following

glyphosine treatment.

[3]
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Plant Growth

- A reduction in the growth rate

of several sugarcane cultivars

has been noted after

treatment. For example, the

terminal height of 'Cl 54-378'

was 28.7 cm less than

untreated plants five weeks

after application.

[3]

Experimental Protocols
Detailed experimental protocols for the research application of Glyphosine are not widely

available in public literature. The majority of available information pertains to its agricultural use

as a sugarcane ripener.

Agricultural Application as a Sugarcane Ripener
Application Timing: Glyphosine is typically applied to sugarcane 4 to 8 weeks before the

intended harvest.[5]

Application Rate: The application rate for Roundup PowerMAX 3 (a glyphosate product,

often used as a reference) is recommended at 5.0 to 7.0 ounces per acre for sugarcane

ripening.[5]

Treatment-to-Harvest Interval: A treatment-to-harvest interval of 35 to 49 days is generally

recommended to maximize the effects on sucrose content while minimizing potential yield

loss.[5]

Note: For research purposes, these agricultural guidelines can serve as a starting point for

designing experiments. However, it is crucial to conduct dose-response studies and optimize

application timing for specific research objectives and experimental conditions.

Toxicology and Environmental Fate
Specific toxicological and environmental fate data for Glyphosine is limited. Much of the

available information is for the chemically related herbicide, glyphosate.
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Toxicology
For glyphosate, studies have shown it to have low acute toxicity.[6] The U.S. Environmental

Protection Agency (EPA) has not found evidence of glyphosate being toxic to the nervous or

immune systems, nor is it considered a developmental or reproductive toxin based on long-

term animal feeding studies.[2] However, some studies have suggested potential links between

glyphosate-based herbicides and certain health issues, and research is ongoing.[7]

Environmental Fate
Glyphosate is known to bind tightly to soil particles, which limits its potential to leach into

groundwater.[2][8] It is primarily degraded by soil microbes.[2] The half-life of glyphosate in soil

can vary from a few days to several months, depending on environmental conditions.[2][8]

Conclusion
Glyphosine is a valuable tool in the agricultural sector, specifically for enhancing the

commercial value of sugarcane by increasing its sucrose content. Its mechanism of action,

centered on the inhibition of acid invertase, provides a clear biochemical basis for its function

as a plant growth regulator. While detailed information on its associated signaling pathways

and specific research protocols remains to be fully elucidated, the existing data provides a

strong foundation for further scientific investigation. Future research should focus on

delineating the complete signaling cascade initiated by Glyphosine in plants and on

developing standardized experimental protocols to facilitate its use as a research tool.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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